Aerocyanidin
Overview
Description
Aerocyanidin is a natural product found in Chromobacterium violaceum with data available.
Scientific Research Applications
Antibacterial Activity
In vitro Studies:
Aerocyanidin exhibits potent antibacterial activity against several strains of bacteria. Research indicates that it is effective against Staphylococcus aureus and other clinically relevant pathogens. The minimal inhibitory concentration (MIC) values suggest that this compound can inhibit bacterial growth at low concentrations, making it a candidate for further development as an antibiotic .
Mechanism of Action:
The mechanism by which this compound exerts its antibacterial effects involves disruption of bacterial cell wall synthesis and interference with metabolic processes. Its unique isonitrile structure is believed to play a crucial role in its activity against resistant strains of bacteria .
Biosynthesis
The biosynthetic pathway of this compound has been elucidated through genomic studies of C. violaceum. A specific gene cluster responsible for the production of this antibiotic has been identified. Mutational analysis revealed that disruption of key genes in this cluster leads to the loss of this compound production, underscoring the importance of these genes in its biosynthesis .
Case Studies
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Antibiotic Resistance:
A study demonstrated that this compound effectively inhibits antibiotic-resistant strains of S. aureus, providing a potential new treatment option for infections that are difficult to manage with conventional antibiotics . -
Combination Therapy:
Research has explored the use of this compound in combination with other antibiotics to enhance efficacy against resistant bacteria. Preliminary results indicate that it may act synergistically with β-lactam antibiotics, improving overall treatment outcomes . -
Cancer Research:
Beyond its antibacterial properties, there is emerging interest in the potential anticancer effects of compounds derived from C. violaceum, including this compound. Initial studies suggest that these compounds may exhibit cytotoxic effects on certain cancer cell lines, warranting further investigation into their therapeutic applications in oncology .
Properties
CAS No. |
113701-99-8 |
|---|---|
Molecular Formula |
C15H25NO4 |
Molecular Weight |
283.36 g/mol |
IUPAC Name |
11-(3-isocyano-3-methyloxiran-2-yl)undecaneperoxoic acid |
InChI |
InChI=1S/C15H25NO4/c1-15(16-2)13(19-15)11-9-7-5-3-4-6-8-10-12-14(17)20-18/h13,18H,3-12H2,1H3 |
InChI Key |
NYURBVOZXRWAPK-UHFFFAOYSA-N |
SMILES |
CC1(C(O1)CCCCCCCCCCC(=O)OO)[N+]#[C-] |
Canonical SMILES |
CC1(C(O1)CCCCCCCCCCC(=O)OO)[N+]#[C-] |
Synonyms |
aerocyanidin |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
